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Compound of Interest

Compound Name: Noscapine-13C,d3

Cat. No.: B563389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Noscapine-13C,d3,

a critical internal standard for the quantification of noscapine in various scientific studies. This

document outlines the methodologies used to determine isotopic enrichment and presents

typical quantitative data for this compound.

Introduction
Noscapine-13C,d3 is a stable isotope-labeled version of Noscapine, an alkaloid found in the

opium poppy with antitussive and potential anticancer properties.[1] The introduction of a

carbon-13 atom and three deuterium atoms creates a mass shift that allows for its use as an

internal standard in mass spectrometry-based quantification assays, such as liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS).[1][2] The accuracy and reliability of such assays are directly dependent on the

isotopic purity of the internal standard. This guide details the analytical characterization of

Noscapine-13C,d3.

Quantitative Isotopic Purity Analysis
The isotopic purity of Noscapine-13C,d3 is typically determined by mass spectrometry and

Nuclear Magnetic Resonance (NMR) spectroscopy. While specific batch data can vary, the

following tables summarize representative quantitative data for the isotopic distribution.
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Table 1: Isotopic Distribution of Noscapine-13C,d3 by Mass Spectrometry

Isotopic Species Description
Expected Mass
(Da)

Representative
Abundance (%)

d0, 13C0 Unlabeled Noscapine 413.15 < 0.1

d1, 13C0
Noscapine with one

deuterium
414.15 < 0.5

d2, 13C0
Noscapine with two

deuteriums
415.16 < 1.0

d3, 13C0
Noscapine with three

deuteriums
416.17 < 0.5

d0, 13C1
Noscapine with one

carbon-13
414.15 < 0.1

d1, 13C1

Noscapine with one

deuterium and one

carbon-13

415.16 < 0.5

d2, 13C1

Noscapine with two

deuteriums and one

carbon-13

416.17 < 1.0

d3, 13C1
Target Labeled

Noscapine
417.17 > 98.0

Note: The data presented in this table is illustrative and based on typical specifications for high-

purity stable isotope-labeled internal standards. Actual values may vary between batches.

Table 2: Summary of Isotopic Purity Specifications from Suppliers

Supplier Purity Specification

Cayman Chemical ≥99% deuterated forms (d1-d3)

LGC Standards Chemical Purity: >95% (HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b563389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The determination of isotopic purity involves precise analytical methodologies. The following

sections describe the typical experimental protocols for mass spectrometry and NMR analysis

of Noscapine-13C,d3.

Mass Spectrometry for Isotopic Enrichment
High-resolution mass spectrometry (HRMS) is the primary technique for determining the

isotopic distribution of labeled compounds.

Methodology:

Sample Preparation: A stock solution of Noscapine-13C,d3 is prepared in a suitable solvent

such as methanol or acetonitrile at a concentration of approximately 1 mg/mL. This is further

diluted to a working concentration of 1 µg/mL.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.

Infusion Analysis: The sample solution is directly infused into the mass spectrometer to

obtain a stable signal.

Data Acquisition: The mass spectrum is acquired in full scan mode over a mass range that

includes the unlabeled noscapine and all expected isotopologues (e.g., m/z 400-430).

Data Analysis: The relative intensities of the ion peaks corresponding to the different isotopic

species (d0 to d3, with and without 13C) are measured. The isotopic purity is calculated as

the percentage of the target labeled species relative to the sum of all noscapine-related

species.

NMR Spectroscopy for Positional Purity and Enrichment
¹H and ¹³C NMR spectroscopy are used to confirm the position of the isotopic labels and to

provide an independent measure of isotopic enrichment.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b563389?utm_src=pdf-body
https://www.benchchem.com/product/b563389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Approximately 5-10 mg of Noscapine-13C,d3 is dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

¹H NMR Analysis: The ¹H NMR spectrum is acquired. The absence or significant reduction of

the signal corresponding to the N-CH₃ protons confirms the high level of deuteration at this

position.

¹³C NMR Analysis: The ¹³C NMR spectrum is acquired. The enhancement of the signal

corresponding to the labeled carbon atom (N-¹³CH₃) confirms the high level of ¹³C

enrichment at this position.

Quantitative NMR (qNMR): For a more precise determination of enrichment, a qNMR

experiment can be performed using an internal standard with a known concentration.

Visualizations
The following diagrams illustrate the key workflows related to Noscapine-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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